Cas no 2229612-56-8 (3-{(4-methylpiperidin-4-yl)oxymethyl}-1H-indole)

• Product Name: 3-{(4-methylpiperidin-4-yl)oxymethyl}-1H-indole
• CAS No: 2229612-56-8
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 6111322
• PubChem ID: 165706807
• Update Time: 2025-10-19

3-{(4-methylpiperidin-4-yl)oxymethyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-{(4-methylpiperidin-4-yl)oxymethyl}-1H-indole
• 3-{[(4-methylpiperidin-4-yl)oxy]methyl}-1H-indole
• EN300-1729818
• 2229612-56-8

• Inchi： 1S/C15H20N2O/c1-15(6-8-16-9-7-15)18-11-12-10-17-14-5-3-2-4-13(12)14/h2-5,10,16-17H,6-9,11H2,1H3
• InChI Key： RSULGVZOVFRYRK-UHFFFAOYSA-N
• SMILES： O(CC1=CNC2C=CC=CC1=2)C1(C)CCNCC1

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37Ų

Additional information on 3-{(4-methylpiperidin-4-yl)oxymethyl}-1H-indole

3-{(4-methylpiperidin-4-yl)oxymethyl}-1H-indole: A Comprehensive Overview of CAS No. 2229612-56-8

3-{(4-methylpiperidin-4-yl)oxymethyl}-1H-indole (CAS No. 2229612-56-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its indole core and substituted piperidine moiety, represents a promising candidate for the development of new pharmaceutical agents.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in natural products and synthetic compounds with diverse biological activities. The presence of the (4-methylpiperidin-4-yl)oxymethyl substituent in 3-{(4-methylpiperidin-4-yl)oxymethyl}-1H-indole adds a layer of complexity and functionality that can influence the compound's pharmacological profile. Recent studies have highlighted the importance of this substituent in modulating receptor interactions and enhancing bioavailability.

In the context of drug discovery, 3-{(4-methylpiperidin-4-yl)oxymethyl}-1H-indole has been investigated for its potential as a modulator of various biological targets. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT_1A receptor, which plays a crucial role in regulating mood and anxiety. Studies have shown that compounds with a similar structure can exhibit potent agonist or antagonist activity at this receptor, making them valuable leads for the development of new antidepressants and anxiolytics.

Beyond its potential as a serotonin receptor modulator, 3-{(4-methylpiperidin-4-yl)oxymethyl}-1H-indole has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and neurodegenerative disorders. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 3-{(4-methylpiperidin-4-yl)oxymethyl}-1H-indole are another critical aspect of its evaluation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Recent research has focused on improving the oral bioavailability and reducing the metabolic clearance of similar indole derivatives through structural modifications and prodrug strategies.

In addition to its therapeutic applications, 3-{(4-methylpiperidin-4-yl)oxymethyl}-1H-indole has also been studied for its use as a tool compound in chemical biology. Tool compounds are essential for elucidating the function of specific proteins or pathways in cellular systems. The unique structure of this compound allows it to selectively interact with target proteins, providing valuable insights into their biological roles.

The synthesis of 3-{(4-methylpiperidin-4-yl)oxymethyl}-1H-indole has been optimized to ensure high yields and purity. Various synthetic routes have been reported, including those involving palladium-catalyzed cross-coupling reactions and multistep sequences that incorporate functional group manipulations. These synthetic methods not only facilitate the production of the compound but also enable the preparation of analogs for structure-activity relationship (SAR) studies.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While 3-{(4-methylpiperidin-4-yl)oxymethyl}-1H-indole is still in the early stages of development, preliminary data from animal models have shown promising results. These studies have demonstrated the compound's safety profile and efficacy in relevant disease models, paving the way for further clinical investigation.

In conclusion, 3-{(4-methylpiperidin-4-yl)oxymethyl}-1H-indole (CAS No. 2229612-56-8) is a multifaceted compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs in various disease areas.